Cas no 1315303-83-3 (5-chlorofuran-2-carboximidamide)

• Product Name: 5-chlorofuran-2-carboximidamide
• CAS No: 1315303-83-3
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 6033222
• PubChem ID: 55267839
• Update Time: 2025-07-21

5-chlorofuran-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-chlorofuran-2-carboximidamide
• 1315303-83-3
• EN300-1978919

• Inchi： 1S/C5H5ClN2O/c6-4-2-1-3(9-4)5(7)8/h1-2H,(H3,7,8)
• InChI Key： DLMGSOLRUWARGD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N)N)O1

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63Ų

Additional information on 5-chlorofuran-2-carboximidamide

Introduction to 5-chlorofuran-2-carboximidamide (CAS No. 1315303-83-3)

5-chlorofuran-2-carboximidamide, identified by its Chemical Abstracts Service (CAS) number 1315303-83-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of furan derivatives, characterized by a five-membered heterocyclic ring containing one oxygen atom, and it is functionalized with a chloro group at the 5-position and a carboximidamide moiety at the 2-position. The unique structural features of 5-chlorofuran-2-carboximidamide make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The 5-chlorofuran-2-carboximidamide structure is highly versatile, allowing for further chemical modifications that can tailor its biological activity. The presence of the chloro group enhances its reactivity, making it susceptible to nucleophilic substitution reactions, while the carboximidamide functionality provides a site for hydrogen bonding interactions with biological targets. These properties have positioned 5-chlorofuran-2-carboximidamide as a key building block in medicinal chemistry, enabling the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new scaffolds for treating chronic diseases. 5-chlorofuran-2-carboximidamide has emerged as a promising candidate due to its ability to modulate key biological pathways. For instance, studies have demonstrated its potential in inhibiting enzymes involved in inflammation and pain signaling. The compound’s ability to interact with specific protein targets has led to investigations into its efficacy in models of neuropathic pain and inflammatory conditions.

One of the most compelling aspects of 5-chlorofuran-2-carboximidamide is its role in the development of next-generation drug candidates. Researchers have leveraged its structural framework to design derivatives with enhanced pharmacokinetic profiles and reduced side effects. The furan ring, in particular, has been shown to improve blood-brain barrier penetration, a critical factor for treating central nervous system disorders. This has opened up new avenues for therapeutic intervention in conditions such as Alzheimer’s disease and multiple sclerosis.

The synthesis of 5-chlorofuran-2-carboximidamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound’s synthetic accessibility but also underscore the importance of innovation in chemical synthesis for drug discovery.

From a computational chemistry perspective, 5-chlorofuran-2-carboximidamide has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into its binding affinity and mechanism of action, guiding the design of more potent analogs. The integration of machine learning algorithms has further accelerated the discovery process by predicting novel derivatives with improved therapeutic potential.

The agrochemical sector has also recognized the significance of 5-chlorofuran-2-carboximidamide as a precursor for developing novel pesticides and herbicides. Its structural motifs are found to be effective in disrupting metabolic pathways in pests while maintaining environmental safety. This dual functionality makes it an attractive candidate for integrated pest management strategies, aligning with global efforts to reduce reliance on traditional agrochemicals.

Future research directions for 5-chlorofuran-2-carboximidamide include exploring its potential in combination therapies and investigating its long-term safety profile. The compound’s unique chemical properties make it an ideal candidate for studying drug-drug interactions and pharmacokinetic interactions. As our understanding of biological systems continues to evolve, 5-chlorofuran-2-carboximidamide is poised to play a pivotal role in addressing unmet medical needs across multiple therapeutic areas.

In conclusion, 5-chlorofuran-2-carboximidamide (CAS No. 1315303-83-3) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad range of applications. Its contributions to drug discovery, agrochemical development, and computational biology underscore its importance as a research tool and potential therapeutic agent. As scientists continue to unravel the complexities of biological systems, compounds like 5-chlorofuran-2-carboximidamide will remain at the forefront of innovation, driving progress towards more effective treatments for human health and agricultural productivity.